molecular formula C14H22N2O2 B8568695 3-[3-(4-Morpholinylmethyl)phenoxy]1-propanamine CAS No. 81201-16-3

3-[3-(4-Morpholinylmethyl)phenoxy]1-propanamine

Cat. No.: B8568695
CAS No.: 81201-16-3
M. Wt: 250.34 g/mol
InChI Key: BPUOHUMZZKDGLM-UHFFFAOYSA-N
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Description

3-[3-(4-Morpholinylmethyl)phenoxy]1-propanamine is a useful research compound. Its molecular formula is C14H22N2O2 and its molecular weight is 250.34 g/mol. The purity is usually 95%.
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Properties

CAS No.

81201-16-3

Molecular Formula

C14H22N2O2

Molecular Weight

250.34 g/mol

IUPAC Name

3-[3-(morpholin-4-ylmethyl)phenoxy]propan-1-amine

InChI

InChI=1S/C14H22N2O2/c15-5-2-8-18-14-4-1-3-13(11-14)12-16-6-9-17-10-7-16/h1,3-4,11H,2,5-10,12,15H2

InChI Key

BPUOHUMZZKDGLM-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1CC2=CC(=CC=C2)OCCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 80% suspension of 0.28 mol of sodium hydride in dimethylformamide, 0.06 mol of 3-morpholinomethylphenol is added portionwise, under stirring at a temperature of about 20° C., then the mixture is stirred 15 minutes at room temperature and a solution of 0.08 mol of 3-chloropropylamine hydrochloride in 20 ml of dimethylformamide is added thereto at 5°-10° C. The reaction mixture is stirred 24 hours at room temperature, then, after addition of 400 ml of ice-water, it is extracted 4 times with 100 ml of ethyl acetate. The organic solution is washed twice with 30 ml of 10% sodium hydroxide, then 3 times with 20 ml of water. The mixture is dried over anhydrous sodium sulfate and evaporated to dryness under reduced pressure. Thus, 3-(3-morpholinomethylphenoxy)propylamine is obtained, in the form of a yellow oil. Yield: 64%.
[Compound]
Name
suspension
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.28 mol
Type
reactant
Reaction Step One
Quantity
0.06 mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0.08 mol
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two
[Compound]
Name
ice water
Quantity
400 mL
Type
reactant
Reaction Step Three

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